Cas no 89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1))

1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) structure
89039-89-4 structure
Product Name:1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
CAS No:89039-89-4
MF:C10H25NO4S
MW:255.374802350998
CID:614849
PubChem ID:71321691
Update Time:2025-04-19

1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
    • butyl(triethyl)azanium,hydrogen sulfate
    • DTXSID00751469
    • 89039-89-4
    • butyl triethylammonium hydrogen sulfate
    • N,N,N-Triethylbutan-1-aminium hydrogen sulfate
    • Inchi: 1S/C10H24N.H2O4S/c1-5-9-10-11(6-2,7-3)8-4;1-5(2,3)4/h5-10H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
    • InChI Key: NCUCRVKJQWJFIE-UHFFFAOYSA-M
    • SMILES: S(=O)(=O)([O-])O.[N+](CC)(CC)(CC)CCCC

Computed Properties

  • Exact Mass: 255.15042945g/mol
  • Monoisotopic Mass: 255.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd